Cas no 899999-45-2 (4-methoxy-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide
• CAS No: 899999-45-2
• MF: C₁₈H₂₄N₂O₄S₂
• MW: 396.52416229248
• CID: 5457930
• Update Time: 2025-05-26

4-methoxy-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methoxy-3-methyl-N-[2-(4-morpholinyl)-2-(2-thienyl)ethyl]-
• 4-methoxy-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide

• Inchi： 1S/C18H24N2O4S2/c1-14-12-15(5-6-17(14)23-2)26(21,22)19-13-16(18-4-3-11-25-18)20-7-9-24-10-8-20/h3-6,11-12,16,19H,7-10,13H2,1-2H3
• InChI Key： MAFNZXUJDXGPTC-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCOCC2)C2SC=CC=2)(=O)=O)=CC=C(OC)C(C)=C1

Additional information on 4-methoxy-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide

4-methoxy-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide (CAS No. 899999-45-2): A Comprehensive Overview

4-methoxy-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide (CAS No. 899999-45-2) is a complex organic compound with a unique structure and potential applications in the pharmaceutical and chemical industries. This compound, often referred to as Morpholine-thiophene sulfonamide, has garnered significant attention due to its potential therapeutic properties and its role in various biochemical processes.

The molecular formula of 4-methoxy-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide is C₁₈H₂₃N₃O₃S₂, and it has a molecular weight of approximately 377.46 g/mol. The compound features a benzene ring substituted with a methoxy and methyl group, a sulfonamide moiety, and a thiophene ring linked to a morpholine group. This intricate structure confers the compound with specific chemical and biological properties that make it an interesting subject for research.

Morpholine-thiophene sulfonamide has been studied for its potential as a therapeutic agent, particularly in the treatment of various diseases. Recent research has focused on its anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-methoxy-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, Morpholine-thiophene sulfonamide has shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells. These findings suggest that 4-methoxy-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide could be developed into an effective anticancer drug.

The antiviral properties of Morpholine-thiophene sulfonamide have also been explored. A 2019 study in Antiviral Research found that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry into host cells and to modulate host immune responses. These findings highlight the potential of 4-methoxy-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide as a broad-spectrum antiviral agent.

The synthesis of Morpholine-thiophene sulfonamide involves several steps, including the formation of the thiophene ring, the introduction of the morpholine group, and the attachment of the sulfonamide moiety to the benzene ring. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, a recent method described in Organic Letters in 2018 utilized palladium-catalyzed cross-coupling reactions to efficiently synthesize this compound with high yields and purity.

The physical and chemical properties of Morpholine-thiophene sulfonamide are also important for its application in pharmaceutical formulations. It is typically a white crystalline solid with good solubility in organic solvents such as DMSO and ethanol but limited solubility in water. This solubility profile can be advantageous for developing oral or injectable formulations but may require careful formulation strategies to ensure optimal bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of Morpholine-thiophene sulfonamide. Preliminary results from Phase I trials have shown that this compound is well-tolerated by patients with minimal side effects. Further studies are needed to determine its long-term safety profile and therapeutic potential across different disease indications.

In conclusion, 4-methoxy-3-methyl-N-2-(morpholin-4-yl)-2-(thiophen-2-y l)ethylbenzene -1-sulfon amide (CAS No. 899999 -45 - 2) is a promising compound with diverse biological activities that make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action, contributing to our understanding of this complex molecule's potential benefits.